Cas no 1006333-06-7 (1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• CAS No: 1006333-06-7
• MF: C₁₃H₁₁ClFN₃S
• MW: 295.762943506241
• MDL: MFCD04968749
• CID: 3058495
• PubChem ID: 19576659
• Update Time: 2025-04-21

1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1-(2-chloro-6-fluorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1006333-06-7
• EN300-229246
• 1-[(2-chloro-6-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
• 1-[(2-chloro-6-fluoro-phenyl)methyl]-4-isothiocyanato-3,5-dimethyl-pyrazole
• STK349449
• BBL039863
• 1-[(2-chloro-6-fluorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
• AKOS000307476

• MDL： MFCD04968749
• Inchi： 1S/C13H11ClFN3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-11(14)4-3-5-12(10)15/h3-5H,6H2,1-2H3
• InChI Key： POFGQCHADGJBIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C)=C(C(C)=N1)N=C=S)F

Computed Properties

• Exact Mass: 295.0346244Da
• Monoisotopic Mass: 295.0346244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.3Ų